N-[2-(5-Chloro-1-oxo-3,4-dihydroisoquinolin-2-yl)ethyl]but-2-ynamide

• IUPAC Name: N-[2-(5-chloro-1-oxo-3,4-dihydroisoquinolin-2-yl)ethyl]but-2-ynamide
• InChI: InChI=1S/C15H15ClN2O2/c1-2-4-14(19)17-8-10-18-9-7-11-12(15(18)20)5-3-6-13(11)16/h3,5-6H,7-10H2,1H3,(H,17,19)
• InChI Key: SJIUVTOPLKTDQY-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCN1CCC2=C(C1=O)C=CC=C2Cl
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

“N-[2-(5-Chloro-1-oxo-3,4-dihydroisoquinolin-2-yl)ethyl]but-2-ynamide” is a derivative of 3,4-dihydroisoquinolin-1-one. Isoquinoline derivatives are a class of compounds that have been studied for their potential biological activities.

Scientific Research Applications

Vasodilatory Activity

A study by Morikawa, Sone, and Asano (1989) synthesized a series of aromatic sulfonamides related to N-[2-(5-Chloro-1-oxo-3,4-dihydroisoquinolin-2-yl)ethyl]but-2-ynamide, demonstrating significant vasodilatory action. This activity was assessed through in vivo experiments in dogs, showing increases in arterial blood flow after local injection. The findings suggest the potential application of these compounds in developing cardiovascular drugs similar to diltiazem, highlighting their vasodilatory and antihypertensive properties (Morikawa, Sone, & Asano, 1989).

Antimicrobial and Antifungal Activities

Another area of application is in antimicrobial and antifungal treatments. Ahmed et al. (2006) synthesized derivatives including N-[2-(5-Chloro-1-oxo-3,4-dihydroisoquinolin-2-yl)ethyl]but-2-ynamide, which showed significant inhibition against bacterial and fungal strains. This suggests the potential use of these compounds in developing new antimicrobial agents with broad-spectrum activity (Ahmed, Sharma, Nagda, Jat, & Talesara, 2006).

Anti-Inflammatory and Analgesic Activities

Alagarsamy et al. (2015) designed and synthesized quinazolinyl acetamides, including structures related to N-[2-(5-Chloro-1-oxo-3,4-dihydroisoquinolin-2-yl)ethyl]but-2-ynamide, for their analgesic and anti-inflammatory activities. Their research indicates that these compounds could be more potent compared to traditional drugs like diclofenac sodium, offering a promising avenue for the development of new anti-inflammatory and analgesic medications (Alagarsamy, Solomon, Sulthana, Vijay, & Narendhar, 2015).

Antiviral and Antimalarial Activities

Research by Mizuta et al. (2023) explores the structural functionalization of N1-(7-chloroquinolin-4-yl)butane-1,4-diamine, producing a series of 7-chloro-4-aminoquinoline derivatives for evaluation as antimalarial and antiviral agents. Some derivatives showed promising effects against Plasmodium falciparum strains and in vitro activity against influenza A virus and SARS-CoV-2, indicating their potential in treating malaria and viral infections (Mizuta et al., 2023).